Cas no 2138562-50-0 (1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine)

• Product Name: 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine
• CAS No: 2138562-50-0
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 5990225
• PubChem ID: 165960051
• Update Time: 2025-06-13

1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine
• EN300-1167483
• 2138562-50-0
• 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine

• Inchi： 1S/C14H19N3O4S/c15-8-11-9-16(10-14(11)6-1-7-14)22(20,21)13-4-2-12(3-5-13)17(18)19/h2-5,11H,1,6-10,15H2
• InChI Key： ZZQHFOUJKFZGKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(CN)C2(C1)CCC2)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine

Introduction to 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine (CAS No. 2138562-50-0)

1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine, with the CAS number 2138562-50-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This spirocyclic amine derivative features a complex framework that combines a nitrobenzenesulfonyl group with an azaspiro structure, making it a subject of interest for further exploration in medicinal chemistry.

The compound’s molecular structure, characterized by a spirocyclic core, introduces a novel scaffold that may contribute to its distinct pharmacological profile. The presence of the 4-Nitrobenzenesulfonyl moiety suggests potential interactions with biological targets, while the spirocyclic connection between the nitrogen and the octane ring enhances its rigidity and stability. These features make it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The 6-Azaspiro[3.4]octan-8-yl moiety in this compound is particularly noteworthy, as it has been shown to influence the compound’s solubility, metabolic stability, and overall bioavailability. These factors are crucial in determining the compound’s efficacy and safety when used in pharmaceutical applications.

Recent studies have highlighted the importance of nitroaromatic derivatives in medicinal chemistry, particularly their role as intermediates in the synthesis of bioactive molecules. The nitro group in 4-Nitrobenzenesulfonyl can be further functionalized, allowing for the creation of diverse derivatives with tailored biological properties. This flexibility makes it a valuable building block for designing new drugs targeting various diseases.

The synthesis of 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a reaction between two precursor molecules, which are then functionalized to introduce the nitrobenzenesulfonyl group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to enhance the efficiency and selectivity of the process.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer. The unique combination of structural features makes it a promising candidate for further investigation in preclinical studies. Researchers are particularly interested in its ability to interact with specific enzymes and receptors that are involved in disease pathogenesis.

In conclusion, 1-[6-(4-Nitrobenzenesulfonyl)-6-azaspiro[3.4]octan-8-yl]methanamine (CAS No. 2138562-50-0) represents an exciting area of research in chemical biology and drug discovery. Its complex structure and potential biological activities make it a valuable compound for further exploration. As synthetic methods continue to improve and our understanding of biological targets advances, this compound may play a significant role in the development of new therapeutic agents.